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Compound of Interest

Compound Name:
N-(3-Chlorophenyl)-N-

hydroxybenzamide

CAS No.: 67055-91-8

Cat. No.: B15443993

Get Quote

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of

compliance, but as a mechanistic science. N-(3-Chlorophenyl)-N-hydroxybenzamide (CAS:

67055-91-8) is a highly specialized halogenated hydroxamic acid derivative. While it is an

invaluable structural motif in drug discovery—often utilized for its metal-chelating properties in

enzyme inhibition—it presents unique toxicological challenges that demand rigorous

operational controls.

The following guide provides a self-validating, step-by-step operational plan for the safe

handling, solubilization, and disposal of this compound.

Mechanistic Toxicology & Hazard Causality
To design an effective safety protocol, we must first understand why this specific molecule is

hazardous. The risks associated with N-(3-Chlorophenyl)-N-hydroxybenzamide are driven

by two distinct structural features:
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Acyl Nitroso Formation (Sensitization & Toxicity): The N-hydroxybenzamide core is highly

susceptible to oxidation. Upon exposure to oxidative environments, it forms transient but

intensely electrophilic 1[1]. These species can rapidly deplete cellular glutathione and

covalently bind to nucleophilic residues on proteins, triggering oxidative stress and severe

skin sensitization[1][2].

Enhanced Dermal Penetration: The addition of the 3-chlorophenyl moiety significantly

increases the molecule's lipophilicity (LogP). This enables the compound to rapidly cross the

stratum corneum, especially when dissolved in carrier solvents like DMSO or DMF, turning a

surface irritant into a systemic hazard.

Acute Irritation: As a fine powder, the compound acts as a Category 3 respiratory irritant and

a Category 2 skin/eye irritant[3].

Quantitative Data & Hazard Summary

Property Value / Classification
Mechanistic Implication for
Handling

Molecular Weight 247.68 g/mol
Low molecular weight
facilitates rapid dermal
diffusion if solubilized.

Density 1.378 g/cm³

Forms dense particulates;

prone to static-induced

aerosolization during transfer.

Skin/Eye Irritation Category 2 / 2A[3]

Direct mucosal contact causes

severe irritation; tight-fitting

goggles are mandatory.

| Respiratory Toxicity | Category 3[3] | Inhalation of dust triggers respiratory tract irritation;

mandates fume hood use. |

Personal Protective Equipment (PPE) Matrix
Do not rely on standard laboratory attire. The PPE selected below is specifically engineered to

counter the lipophilic and reactive nature of this compound.
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PPE Category Specification Causality & Justification

Hand Protection
Double Nitrile Gloves (Outer:

0.4 mm, Inner: 0.11 mm)

Nitrile offers robust resistance

to aromatic amides. Double-

gloving is critical because

carrier solvents (DMSO) can

rapidly degrade thin gloves,

pulling the dissolved

compound through the barrier.

Eye Protection
Tight-fitting chemical safety

goggles

Standard safety glasses leave

the orbital cavity exposed to

aerosolized Category 2A

irritant dust. Goggles provide a

full seal.

Body Protection
Flame-Retardant (FR) Lab

Coat, closed-toe shoes

Protects against potential

static-discharge-induced

ignition during the transfer of

dry, halogenated powders.

Respiratory
N95/P100 Particulate

Respirator

Required only if emergency

cleanup occurs outside a fume

hood. Routine handling must

never occur on an open

bench[3].

Operational Workflow & Handling Protocol
The following protocol is a self-validating system: if you observe static cling during weighing, or

if secondary containment shows UV-active residue post-transfer, the protocol has been

breached and must be restarted.

Protocol: Safe Solubilization and Aliquoting
Objective: Prepare a stock solution (e.g., in anhydrous DMSO) without exposing the operator to

aerosolized particulates or inducing dermal penetration.
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Step 1: Environmental Preparation Ensure the Class II Fume Hood has a face velocity of at

least 100 fpm. Clear the workspace of all strong oxidizers (e.g., peroxides, bleach), as these

can rapidly oxidize the hydroxamic acid into reactive acyl nitroso species[2].

Step 2: Static Neutralization (Critical Step) Halogenated powders accumulate static charge.

Pass an antistatic ionizer over the analytical balance, the spatula, and the sealed chemical

vial for 30 seconds. Self-Validation: The balance reading will stabilize immediately without

drifting, and the powder will not "jump" to the spatula.

Step 3: Closed-Vial Weighing Place a pre-tared amber glass vial directly onto the balance.

Using a grounded micro-spatula, transfer the required mass into the vial. Do not use open

weigh boats, as they maximize surface area exposure.

Step 4: In-Situ Solubilization Do not transfer the dry powder to a secondary volumetric flask.

Instead, add the carrier solvent (DMSO/DMF) directly to the amber vial inside the fume hood.

Cap immediately and vortex. Causality: Handling the powder and a penetration-enhancing

solvent simultaneously outside a controlled zone exponentially increases the risk of systemic

dermal absorption.
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Phase 1: Preparation

Phase 2: Execution

Phase 3: Decontamination
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Workflow for the safe handling, solubilization, and disposal of N-(3-Chlorophenyl)-N-
hydroxybenzamide.

Spill Response & Waste Disposal Plan
Surface Decontamination: In the event of a powder spill, do not dry-sweep. Cover the spill with

absorbent paper and wet it with 70% ethanol to suppress dust. Wipe the spatula, balance pan,

and hood surface with the same ethanol solution. Causality: Ethanol effectively solubilizes

residual traces of the compound without acting as a strong oxidizer. Never use bleach (sodium

hypochlorite) for decontamination, as it will instantly generate reactive acyl nitroso

byproducts[2].

Waste Segregation & Disposal: Collect all solid waste (contaminated gloves, paper) and liquid

waste in dedicated, clearly labeled hazardous waste containers. Because standard aqueous

waste streams cannot effectively degrade robust halogenated aromatic rings, the waste must

be segregated specifically for high-temperature commercial incineration[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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